Cas no 2060-64-2 (1-benzothiophene-5-carboxylic acid)

1-benzothiophene-5-carboxylic acid structure
2060-64-2 structure
Product Name:1-benzothiophene-5-carboxylic acid
CAS No:2060-64-2
MF:C9H6O2S
MW:178.207741260529
MDL:MFCD04974042
CID:249618
PubChem ID:2795444
Update Time:2025-04-19

1-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-5-carboxylic acid
    • BUTTPARK 98\04-76
    • 5-CARBOXYBENZO[B]THIOPHENE
    • 5-BENZOTHIOPHENECARBOXALDEHYDE
    • 1-BENZOTHIOPHENE-5-CARBOXYLIC ACID
    • 5-Benzothiophenecarboxylic acid
    • 5-carboxybenzothiophene
    • benzothiophene-5-carboxylic acid
    • FT-0648476
    • CS-B1177
    • AKOS003237296
    • DTXSID90383672
    • Z1198165376
    • MFCD04974042
    • EN300-99092
    • SDCCGMLS-0066056.P001
    • Benzo[b]thiophene-5-carboxylicacid
    • F0001-0733
    • F51397
    • MB03434
    • 2060-64-2
    • SCHEMBL573187
    • BS-13717
    • W-206540
    • A879538
    • SY101391
    • 1-benzothiophene-5-carboxylic acid, AldrichCPR
    • DB-008756
    • DTXCID60334696
    • Benzo(b)thiophene-5-carboxylic acid
    • 1-benzothiophene-5-carboxylic acid
    • MDL: MFCD04974042
    • Inchi: 1S/C9H6O2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H,10,11)
    • InChI Key: SNBYTKLWZRHESA-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

  • Exact Mass: 178.00900
  • Monoisotopic Mass: 178.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.5A^2

Experimental Properties

  • Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 211-212 ºC (water )
  • Boiling Point: 376.2°Cat760mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.716
  • Solubility: Very slightly soluble (0.68 g/l) (25 º C),
  • PSA: 65.54000
  • LogP: 2.59950

1-benzothiophene-5-carboxylic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

1-benzothiophene-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-benzothiophene-5-carboxylic acid Pricemore >>

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1-benzothiophene-5-carboxylic acid Related Literature

  • 1. Studies in sulphur heterocycles. Part 6. Convenient synthesis of 5-substituted benzo[b]thiophene derivatives and a facile entry to the thieno[2,3-g]indole system
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